Cas no 57906-58-8 ((2R)-2-amino-4-methoxybutanoic acid)

• Product Name: (2R)-2-amino-4-methoxybutanoic acid
• CAS No: 57906-58-8
• MF: C₅H₁₁NO₃
• MW: 133.145741701126
• MDL: MFCD07783948
• CID: 2101702
• PubChem ID: 114915
• Update Time: 2025-06-09

(2R)-2-amino-4-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-amino-4-methoxybutanoic acid
• (2R)-2-amino-4-methoxybutanoic acid

• MDL： MFCD07783948
• Inchi： 1S/C5H11NO3/c1-9-3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-/m1/s1
• InChI Key： KFHRMMHGGBCRIV-SCSAIBSYSA-N
• SMILES： O(C)CC[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 133.07389321g/mol
• Monoisotopic Mass: 133.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 94.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 72.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-amino-4-methoxybutanoic acid

(2R)-2-amino-4-methoxybutanoic acid: A Comprehensive Overview

(2R)-2-amino-4-methoxybutanoic acid, identified by the CAS Registry Number 57906-58-8, is a compound of significant interest in the fields of organic chemistry, pharmacology, and biochemistry. This compound is a chiral alpha-amino acid derivative, characterized by its unique structure that includes an amino group (-NH₂) and a methoxy group (-OCH₃) attached to the second and fourth carbons of a butanoic acid backbone, respectively. The (2R) configuration denotes the specific stereochemistry at the second carbon atom, which is crucial for its biological activity and functional properties.

The synthesis of (2R)-2-amino-4-methoxybutanoic acid has been extensively studied, with researchers exploring various methodologies to achieve high enantiomeric excess (ee) and optimal yields. Recent advancements in asymmetric catalysis have enabled more efficient and environmentally friendly routes to this compound, making it more accessible for large-scale production and application in diverse industries.

In terms of applications, (2R)-2-amino-4-methoxybutanoic acid has shown promise in the development of novel therapeutic agents. Its structural features make it an ideal candidate for peptide synthesis, where it can serve as a building block for creating bioactive molecules with potential applications in drug discovery. For instance, studies have demonstrated that this compound can be incorporated into peptide libraries to screen for inhibitors of specific enzymes or receptors, contributing to the advancement of personalized medicine.

Moreover, the methoxy group in (2R)-2-amino-4-methoxybutanoic acid imparts unique electronic and steric properties to the molecule, enhancing its ability to interact with biological targets. This has led to its investigation as a potential lead compound in the development of antibiotics and anticancer agents. Recent research has highlighted its ability to modulate cellular signaling pathways, offering new insights into its therapeutic potential.

The stereochemistry of this compound plays a pivotal role in determining its pharmacokinetic and pharmacodynamic properties. The (2R) configuration ensures that the molecule interacts selectively with its target proteins, minimizing off-target effects and improving therapeutic efficacy. This has been corroborated by in vitro studies that demonstrate superior bioavailability and reduced toxicity compared to racemic mixtures or alternative stereoisomers.

In addition to its pharmacological applications, (2R)-2-amino-4-methoxybutanoic acid has found utility in the food industry as a flavor enhancer and stabilizer. Its ability to form stable complexes with metal ions makes it valuable in food preservation, extending shelf life while maintaining sensory quality. Recent innovations in food chemistry have further explored its role in developing functional foods that offer health benefits beyond basic nutrition.

The environmental impact of synthesizing and using (2R)-2-amino-4-methoxybutanoic acid has also garnered attention from researchers and regulatory bodies. Efforts are being made to develop sustainable production methods that minimize waste generation and energy consumption. Green chemistry principles are being integrated into the synthesis process, ensuring that this compound can be produced responsibly without compromising ecological balance.

In conclusion, (2R)-2-amino-4-methoxybutanoic acid stands as a versatile compound with multifaceted applications across various scientific disciplines. Its unique structure, coupled with advancements in synthetic methodologies and functional characterization, positions it as a key player in future innovations within medicine, food science, and beyond.